Cas no 77319-01-8 (cyclic adenosine 3',5'-diphosphate)

cyclic adenosine 3',5'-diphosphate structure
77319-01-8 structure
Product Name:cyclic adenosine 3',5'-diphosphate
CAS No:77319-01-8
MF:C10H13N5O9P2
MW:409.185843229294
CID:566041
Update Time:2023-11-18

cyclic adenosine 3',5'-diphosphate Chemical and Physical Properties

Names and Identifiers

    • Adenosine, cyclic3',5'-(P,P'-dihydrogen diphosphate) (9CI)
    • cyclic adenosine 3',5'-diphosphate
    • 6H-Furo[3,2-f]-1,3,5,2,4-trioxadiphosphocin, adenosine deriv.
    • Adenosine, 3',5'-pyrophosphate (cyclic) (7CI)
    • Adenosinecyclic 3',5'-diphosphate (6CI)
    • 3',5'-Cycl app
    • Adenosine 3',5'-pyrophosphate
    • Cycl adenosine 3',5'-pyrophosphate
    • Adenosine, cyclic 3',5'-(P,P'-dihydrogen diphosphate)
    • CID 91884551
    • Inchi: 1S/C10H13N5O9P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7-4(22-10)1-21-25(17,18)24-26(19,20)23-7/h2-4,6-7,10,16H,1H2,(H,17,18)(H,19,20)(H2,11,12,13)/t4-,6-,7-,10-/m1/s1
    • InChI Key: RERXYUAQJJSBLI-KQYNXXCUSA-N
    • SMILES: P1(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(N)=NC=NC3=4)O2)O)O1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 656
  • Topological Polar Surface Area: 201
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